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Compound of Interest

Compound Name:
3-Benzyloxy-4-

methoxybenzaldehyde

Cat. No.: B016803 Get Quote

CAS Number: 6346-05-0

Abstract
This technical guide provides a comprehensive overview of 3-Benzyloxy-4-
methoxybenzaldehyde, a key intermediate in organic synthesis, particularly in the

development of pharmaceutical compounds. This document details its physicochemical

properties, spectroscopic data, a detailed experimental protocol for its synthesis, and its

established applications. The information is intended for researchers, chemists, and

professionals in the field of drug discovery and development.

Introduction
3-Benzyloxy-4-methoxybenzaldehyde, also known as O-benzyl isovanillin, is an aromatic

aldehyde that serves as a crucial building block in the synthesis of complex organic molecules.

Its structure, featuring a protected hydroxyl group in the form of a benzyl ether, makes it a

valuable precursor for compounds where selective functionalization of the aromatic ring is

required. Notably, it has been utilized in the total synthesis of bioactive alkaloids and imaging

agents, highlighting its significance in medicinal chemistry.[1][2]
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The properties of 3-Benzyloxy-4-methoxybenzaldehyde are summarized below. Data has

been compiled from various suppliers and chemical databases.[1][3][4]

Table 1: General Properties
Property Value Reference

CAS Number 6346-05-0 [1][3]

Molecular Formula C₁₅H₁₄O₃ [1][3]

Molecular Weight 242.27 g/mol [1][4]

Appearance
White to pale yellow

solid/powder
[1][5]

Melting Point 61-64 °C (lit.) [1][2]

Purity ≥97% (GC) [5][6]

IUPAC Name
4-methoxy-3-

(phenylmethoxy)benzaldehyde
[4]

Synonyms
O-Benzylisovanillin, Isovanillin

benzyl ether
[4]

Table 2: Spectroscopic Data
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Spectroscopy Data Highlights

¹H NMR

(400 MHz, DMSO-d₆) δ: 9.98 (s, 1H, CHO), 7.51

(d, J = 6.2 Hz, 2H, Ar-H), 7.41 (s, 1H, Ar-H),

7.30 – 7.25 (m, 1H, Ar-H), 3.82 (s, 3H, OCH₃)

¹³C NMR
(101 MHz, DMSO-d₆) δ: 159.5, 151.1, 136.0,

134.9, 130.3, 129.2, 129.0, 126.2, 121.0, 55.1

Mass Spec (GC-MS)
Major fragments (m/z): 91 (base peak), 242

(M+), 65

FT-IR (ATR)

Key peaks (cm⁻¹): ~1680 (C=O, aldehyde),

~1580, 1510 (C=C, aromatic), ~1260, 1130 (C-

O, ether)

UV-VIS
Provides information on the electronic

transitions within the molecule.

Note: NMR peak assignments are based on typical chemical shifts and may vary slightly based

on solvent and experimental conditions.

Synthesis Protocol
The most common and efficient synthesis of 3-Benzyloxy-4-methoxybenzaldehyde is

achieved via the Williamson ether synthesis, starting from isovanillin (3-hydroxy-4-

methoxybenzaldehyde) and benzyl bromide.

Reaction Pathway
The synthesis involves the deprotonation of the phenolic hydroxyl group of isovanillin by a

base, followed by nucleophilic substitution (Sₙ2) by the resulting phenoxide on benzyl bromide.
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Reactants

ProductsIsovanillin
(3-Hydroxy-4-methoxybenzaldehyde)

3-Benzyloxy-4-methoxybenzaldehyde

+ Benzyl Bromide

Base
(e.g., K₂CO₃, NaOH)

Solvent (e.g., DMF, Acetone)
Heat

Benzyl Bromide

Salt Byproduct
(e.g., KBr)

Click to download full resolution via product page

Caption: Synthetic pathway for 3-Benzyloxy-4-methoxybenzaldehyde.

Experimental Procedure
This protocol is adapted from established procedures for similar O-alkylation reactions.

Materials:

Isovanillin (1 equivalent)

Benzyl bromide (1.1 equivalents)

Potassium carbonate (K₂CO₃), anhydrous (1.5 equivalents)

N,N-Dimethylformamide (DMF) or Acetone

Ethyl acetate

Hexane

Brine (saturated NaCl solution)
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Anhydrous magnesium sulfate (MgSO₄) or sodium sulfate (Na₂SO₄)

Equipment:

Round-bottom flask

Reflux condenser

Magnetic stirrer and stir bar

Heating mantle

Separatory funnel

Rotary evaporator

Standard laboratory glassware

Workflow:

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b016803?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Start

1. Combine Isovanillin,
K₂CO₃, and DMF in flask

2. Add Benzyl Bromide
dropwise at room temp

3. Heat mixture to 60-70°C
(Monitor by TLC)

4. Cool to room temperature

5. Quench with water
and extract with Ethyl Acetate

6. Wash organic layer
with water and brine

7. Dry over MgSO₄,
filter, and concentrate

8. Purify by recrystallization
(e.g., from Ethanol or Ethyl Acetate/Hexane)

End Product

Click to download full resolution via product page

Caption: Experimental workflow for the synthesis of the target compound.
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Step-by-Step Protocol:

Setup: To a dry round-bottom flask equipped with a magnetic stir bar, add isovanillin (1 eq.)

and anhydrous potassium carbonate (1.5 eq.).

Solvent Addition: Add a suitable volume of dry DMF or acetone to the flask to

dissolve/suspend the reactants.

Reagent Addition: While stirring at room temperature, add benzyl bromide (1.1 eq.) dropwise

to the mixture.

Reaction: Heat the reaction mixture to 60-70 °C and maintain for 4-6 hours. The reaction

progress should be monitored by Thin Layer Chromatography (TLC) until the starting

material (isovanillin) is consumed.

Work-up: After the reaction is complete, cool the mixture to room temperature. Pour the

mixture into a beaker containing cold water.

Extraction: Transfer the aqueous mixture to a separatory funnel and extract three times with

ethyl acetate.

Washing: Combine the organic layers and wash sequentially with water and then with brine

to remove residual DMF and salts.

Drying and Concentration: Dry the organic layer over anhydrous MgSO₄ or Na₂SO₄, filter,

and remove the solvent under reduced pressure using a rotary evaporator.

Purification: The resulting crude solid can be purified by recrystallization from a suitable

solvent system (e.g., ethanol or ethyl acetate/hexane) to yield 3-Benzyloxy-4-
methoxybenzaldehyde as a white to off-white crystalline solid.

Applications in Drug Development
3-Benzyloxy-4-methoxybenzaldehyde is a valuable intermediate in the synthesis of various

pharmaceutical targets. Its utility stems from the benzyl protecting group, which can be

selectively removed under mild hydrogenolysis conditions to reveal a free phenol.
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Alkaloid Synthesis: It has been used as a key starting material in the total synthesis of the

alkaloid (-)-galipeine.[1]

VMAT2 Imaging Agents: The compound was employed in the synthesis of (+)-9-benzyloxy-α-

dihydrotetrabenazine, an important intermediate for developing imaging agents for the

vesicular monoamine transporter 2 (VMAT2), which is implicated in neurological disorders.[1]

[2]

Safety and Handling
3-Benzyloxy-4-methoxybenzaldehyde is classified as an irritant. It may cause skin, eye, and

respiratory irritation.

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side-shields, and a lab coat. Use a dust mask or work in a well-ventilated fume hood.[1]

Storage: Store in a tightly closed container in a cool, dry, and well-ventilated area away from

incompatible substances. It is classified as a combustible solid.[1][2]

Disposal: Dispose of in accordance with local, state, and federal regulations.

Disclaimer: This guide is for informational purposes only. All laboratory work should be

conducted by trained professionals with appropriate safety measures in place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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